Cas no 750607-28-4 (ethyl 6-benzyl-2-(2-cyano-3-phenylprop-2-enamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate)

• Product Name: ethyl 6-benzyl-2-(2-cyano-3-phenylprop-2-enamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• CAS No: 750607-28-4
• MF: C₂₇H₂₅N₃O₃S
• MW: 471.5707051754
• CID: 6265311
• PubChem ID: 2383555
• Update Time: 2025-05-23

ethyl 6-benzyl-2-(2-cyano-3-phenylprop-2-enamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 750607-28-4
• ethyl 6-benzyl-2-(2-cyano-3-phenylprop-2-enamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• Z56854047
• EN300-26621106

• Inchi： 1S/C27H25N3O3S/c1-2-33-27(32)24-22-13-14-30(17-20-11-7-4-8-12-20)18-23(22)34-26(24)29-25(31)21(16-28)15-19-9-5-3-6-10-19/h3-12,15H,2,13-14,17-18H2,1H3,(H,29,31)/b21-15+
• InChI Key： UPLOUFRFWYESQP-RCCKNPSSSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CN(CC1C=CC=CC=1)CC2)NC(/C(/C#N)=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 471.16166284g/mol
• Monoisotopic Mass: 471.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 111Ų

Additional information on ethyl 6-benzyl-2-(2-cyano-3-phenylprop-2-enamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate

Professional Introduction to Ethyl 6-benzyl-2-(2-cyano-3-phenylprop-2-enamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 750607-28-4)

Ethyl 6-benzyl-2-(2-cyano-3-phenylprop-2-enamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate, identified by its CAS number 750607-28-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyridine class, a heterocyclic structure that combines the aromatic properties of thiophene and pyridine moieties. The presence of multiple functional groups, including benzyl, cyano, and amido substituents, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural complexity of ethyl 6-benzyl-2-(2-cyano-3-phenylprop-2-enamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate suggests potential biological activities that are yet to be fully elucidated. The benzyl group at the 6-position and the amido functionality at the 2-position contribute to the molecule's solubility and stability in various solvents, which is a critical factor in pharmaceutical formulations. Additionally, the cyano group at the 3-position of the propenamido moiety introduces a polar character that may enhance interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of such complex molecules with greater accuracy. Studies have shown that thienopyridine derivatives exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The specific arrangement of functional groups in ethyl 6-benzyl-2-(2-cyano-3-phenylprop-2-enamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate may contribute to its unique pharmacological profile. For instance, the amido group can form hydrogen bonds with receptor sites, while the benzyl group may enhance binding affinity through hydrophobic interactions.

In vitro studies have begun to uncover the potential therapeutic applications of this compound. Researchers have observed promising interactions with enzymes and receptors involved in various disease pathways. The thienopyridine core is known to mimic natural bioactive molecules, which could explain its ability to modulate biological processes effectively. The ethyl ester at the 3-position of the carboxylic acid suggests that this compound could be further modified into more water-soluble analogs or prodrugs for improved bioavailability.

The synthesis of ethyl 6-benzyl-2-(2-cyano-3-phenylprop-2-enamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the thienopyridine scaffold efficiently. The introduction of the cyano and amido groups requires careful selection of reagents and catalysts to ensure high yield and purity. These synthetic strategies align with modern pharmaceutical manufacturing standards aimed at producing complex molecules with minimal environmental impact.

The potential applications of this compound extend beyond traditional drug development. Researchers are exploring its use in agrochemicals and material science due to its structural features. The benzyl group can be readily modified into other functional moieties that may enhance plant growth or material properties. Additionally, the thienopyridine core is known for its stability under various conditions, making it suitable for industrial applications where chemical resistance is crucial.

As interest in heterocyclic compounds grows due to their diverse biological activities and synthetic versatility, ethyl 6-benzyl-2-(2-cyano-3-phenylprop-2-enamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate represents a significant area of research. Future studies will likely focus on optimizing its synthesis for large-scale production and exploring new derivatives that enhance its therapeutic potential. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.

The journey from laboratory discovery to clinical application is long but filled with opportunities for innovation. Ethyl 6-benzyl-2-(2-cyano-3-phenylpropenamidopyrrolopyridin]-1(1 H)-onecarboxylethylester (CAS No. 75060728) stands as a testament to the power of modern chemistry in addressing complex global health challenges. By leveraging cutting-edge technologies and interdisciplinary approaches